3-(ethylsulfanyl)pyridin-4-amine
Overview
Description
3-(ethylsulfanyl)pyridin-4-amine, also known as 3-ESP, is a novel heterocyclic amine compound with a wide range of applications in both scientific research and industrial settings. This compound has a unique structure, containing both an amine and an ethylsulfanyl group, making it an important building block for organic synthesis. It has been used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. Additionally, 3-ESP has been studied for its potential biological and physiological effects, as well as its ability to act as a catalyst in a variety of reactions.
Mechanism of Action
The exact mechanism of action of 3-(ethylsulfanyl)pyridin-4-amine is not yet fully understood. However, it is believed that the ethylsulfanyl group is responsible for its biological and physiological effects. This group is believed to interact with enzymes and other proteins in the body, resulting in a variety of effects. Additionally, the amine group is believed to interact with cell membranes, resulting in changes to the cell’s structure and function.
Biochemical and Physiological Effects
3-(ethylsulfanyl)pyridin-4-amine has been studied for its potential biochemical and physiological effects. In animal studies, 3-(ethylsulfanyl)pyridin-4-amine has been shown to have anti-inflammatory and anti-oxidative effects. It has also been shown to have anti-tumor and anti-viral effects. Additionally, 3-(ethylsulfanyl)pyridin-4-amine has been shown to have neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
3-(ethylsulfanyl)pyridin-4-amine has a number of advantages for lab experiments. It is relatively easy to synthesize and is readily available. Additionally, it is relatively stable and can be stored for long periods of time. However, 3-(ethylsulfanyl)pyridin-4-amine does have some limitations. It is a relatively expensive compound and is not as widely available as other compounds. Additionally, its effects are not fully understood and it is not yet clear how it interacts with other compounds in the body.
Future Directions
There are a number of potential future directions for 3-(ethylsulfanyl)pyridin-4-amine research. One potential direction is to further study its biochemical and physiological effects, as well as its potential interactions with other compounds in the body. Additionally, further research could be done to develop new synthesis methods and to explore new applications for 3-(ethylsulfanyl)pyridin-4-amine. Additionally, further research could be done to develop new derivatives of 3-(ethylsulfanyl)pyridin-4-amine, as well as to explore new ways to use 3-(ethylsulfanyl)pyridin-4-amine in lab experiments.
Synthesis Methods
3-(ethylsulfanyl)pyridin-4-amine can be synthesized using a variety of methods, including both direct and indirect synthesis. The most common method for direct synthesis is the reaction of pyridine and ethylsulfanyl chloride in an acid medium. This reaction yields 3-(ethylsulfanyl)pyridin-4-amine in yields of up to 99%. An indirect synthesis method involves the reaction of ethylsulfanyl chloride and pyridine in the presence of a base, such as sodium hydroxide. This reaction produces a mixture of 3-(ethylsulfanyl)pyridin-4-amine and 4-ESP, with 3-(ethylsulfanyl)pyridin-4-amine being the major product.
Scientific Research Applications
3-(ethylsulfanyl)pyridin-4-amine has a wide range of applications in scientific research. It has been used as a building block for organic synthesis, as a catalyst in a variety of reactions, and as a starting material for the synthesis of various pharmaceuticals, agrochemicals, and dyes. Additionally, 3-(ethylsulfanyl)pyridin-4-amine has been studied for its potential biological and physiological effects.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(ethylsulfanyl)pyridin-4-amine can be achieved through a multi-step process involving the introduction of the ethylsulfanyl group onto the pyridine ring and subsequent reduction of the nitro group to an amine.", "Starting Materials": [ "4-chloro-3-nitropyridine", "ethyl mercaptan", "sodium hydride", "ammonium chloride", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: 4-chloro-3-nitropyridine is reacted with ethyl mercaptan in the presence of sodium hydride to yield 3-(ethylsulfanyl)pyridine.", "Step 2: 3-(ethylsulfanyl)pyridine is then treated with ammonium chloride and sodium borohydride to reduce the nitro group to an amine, yielding 3-(ethylsulfanyl)pyridin-4-amine.", "Step 3: The product is purified by acid-base extraction using hydrochloric acid and sodium hydroxide, followed by recrystallization from ethanol and water." ] } | |
CAS RN |
1427523-27-0 |
Product Name |
3-(ethylsulfanyl)pyridin-4-amine |
Molecular Formula |
C7H10N2S |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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